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Compound of Interest

Compound Name:
(tert-

Butyldimethylsilyloxy)malononitrile

Cat. No.: B1278622 Get Quote

(tert-Butyldimethylsilyloxy)malononitrile, also known by its synonyms (tert-

Butyldimethylsilyloxy)propanedinitrile and MAC-TBS Reagent, is a versatile organosilicon

compound with significant applications in organic synthesis.[1][2] This guide provides a

comprehensive overview of its chemical properties, stability, and handling protocols, tailored for

researchers and professionals in the field of drug development and chemical science.

Chemical and Physical Properties
(tert-Butyldimethylsilyloxy)malononitrile is a clear liquid that can range in color from white

to yellow to green.[1][2] It is classified as a monoalkoxysilane and is noted for its utility as a

laboratory reagent.[1][2] The key physical and chemical properties are summarized in the table

below for easy reference.
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Property Value Source(s)

CAS Number 128302-78-3 [1][3]

Molecular Formula C₉H₁₆N₂OSi [1]

Molecular Weight 196.33 g/mol [1]

Appearance
White to Yellow to Green clear

liquid
[1]

Purity (by GC) >93.0% [1][2]

Boiling Point 220.4 ± 30.0 °C (Predicted) [4]

Density 0.951 ± 0.06 g/cm³ (Predicted) [4]

Refractive Index 1.4290 to 1.4330 [4]

Flash Point 87 °C [2]

Stability and Reactivity
Stability: The compound is stable under normal storage conditions.[3] The tert-butyldimethylsilyl

(TBS) protecting group confers significant stability to the otherwise unstable

hydroxymalononitrile intermediate, allowing the reagent to be isolated, stored, and utilized

effectively in synthesis.[5] The hydrolytic stability of the tert-butyldimethylsilyloxy group is

approximately 10,000 times greater than that of a trimethylsilyl (TMS) ether.[6]

Reactivity and Storage: While stable, specific conditions must be avoided to prevent

degradation and hazardous reactions. It is crucial to store the compound in a refrigerator, under

an inert gas, and in a tightly sealed container.[3] It should also be stored locked up in a well-

ventilated place.[3][7][8] For solutions, it is recommended to store them in separate packages

at -80°C for use within 6 months, or at -20°C for use within 1 month to avoid degradation from

repeated freeze-thaw cycles.[9]
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Condition/Material To Avoid Source(s)

Conditions
Heat, electrical sparks, open

flames, exposure to air
[3]

Incompatible Materials

Oxidizing agents, strong acids,

strong bases, strong reducing

agents

[3][7]

Hazardous Decomposition
Carbon monoxide, Carbon

dioxide, Nitrogen oxides
[3]

Role as a Masked Acyl Cyanide (MAC) Reagent
(tert-Butyldimethylsilyloxy)malononitrile is a prominent example of a Masked Acyl Cyanide

(MAC) reagent.[5] MAC reagents function as acyl anion equivalents, enabling a reversal of the

typical polarity of a carbonyl group.[5] The tert-butyldimethylsilyl (TBS) group acts as a "mask"

or protecting group.[5] Deprotonation of the acidic methine hydrogen creates a nucleophilic

anion that can react with electrophiles.[5] The TBS group is then removed ("unmasked"),

typically with a fluoride source or under acidic conditions, to generate an acyl cyanide

intermediate that can be trapped by a nucleophile.[5] This process allows for the one-pot

synthesis of diverse products.[5]
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MAC Reagent Functionality

(tert-Butyldimethylsilyloxy)malononitrile
(TBS-MAC Reagent)

Deprotonation
(Base)

1. Nucleophilic Anion Nucleophilic
Addition

Electrophile
(e.g., Aldehyde)

Adduct Intermediate Unmasking
(e.g., Fluoride ions)

2. Acyl Cyanide
Intermediate

Final Product
(e.g., α-Siloxyamide)

Nucleophile
(e.g., Amine) 3. Trapping
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Workflow: Synthesis of α-siloxy-Weinreb Amide

Start: Prepare Reactant Solution
- Aldehyde (1.0 mmol)

- DMHA·HCl (1.2 mmol)
- TBS-MAC (1.2 mmol)

- Acetonitrile (3 mL)

Add DMAP (2.0 mmol)
at Room Temperature

Stir Mixture
for 2 hours

Concentrate in vacuo

Purify via Silica Gel
Column Chromatography

End: Obtain α-siloxy-Weinreb Amide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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